Cas no 2229289-11-4 (3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol)

• Product Name: 3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol
• CAS No: 2229289-11-4
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5963765
• PubChem ID: 165642549
• Update Time: 2025-11-01

3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol
• EN300-1904374
• 2229289-11-4

• Inchi： 1S/C11H14BrNO/c1-11(2)9(10(11)13)7-5-6(14)3-4-8(7)12/h3-5,9-10,14H,13H2,1-2H3
• InChI Key： ONGYYSCYIHBLLD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1C(C1(C)C)N)O

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol

3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol: A Comprehensive Overview

3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol, also known by its CAS registry number CAS No. 2229289-11-4, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its bicyclic structure, which includes a cyclopropane ring fused with a phenolic group. The presence of amino and bromine substituents further enhances its chemical versatility, making it a valuable compound for both academic research and industrial applications.

The synthesis of 3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. One notable approach involves the use of transition metal catalysts to facilitate key steps such as cyclopropanation and substitution reactions. These methods not only streamline the production process but also pave the way for large-scale manufacturing, which is essential for its commercial applications.

The chemical properties of CAS No. 2229289-11-4 are heavily influenced by its structural features. The cyclopropane ring introduces significant ring strain, which can be harnessed in various chemical transformations. The amino group acts as a nucleophile in many reactions, while the bromine substituent serves as an excellent leaving group, enabling substitution reactions under mild conditions. These properties make the compound highly reactive and suitable for use in drug discovery, polymer chemistry, and material synthesis.

In terms of applications, 3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol has shown promise in the development of advanced materials. For instance, recent studies have explored its use as a building block for constructing two-dimensional covalent organic frameworks (COFs). These materials exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalysis. Additionally, the compound has been employed in the synthesis of novel pharmaceutical agents, where its unique reactivity contributes to the design of bioactive molecules with potential therapeutic applications.

The environmental impact of CAS No. 2229289-11-4 is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of this compound is crucial. Recent studies have focused on its biodegradation under various environmental conditions, revealing that it exhibits moderate persistence in aqueous environments. These findings underscore the importance of implementing proper waste management practices to mitigate potential ecological risks.

In conclusion, 3-(3-amino-2,2-dimethylcyclopropyl)-4-bromophenol, or CAS No. 2229289-11-4, is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and reactivity continue to drive innovative research, while ongoing studies aim to address its environmental implications and optimize its utilization in industrial settings.